Fluocortolone caproate
Overview
Description
Fluocortolone caproate is a corticosteroid indicated in the treatment of hemorrhoids, anal fissures, and corticosteroid-responsive dermatoses .
Synthesis Analysis
The synthesis of Fluocortolone caproate has been reported in several studies. For instance, a multivariate calibration method for the simultaneous estimation of Fluocortolone caproate, Fluocortolone pivalate, and Cinchocaine HCl in suppository has been reported . Another study presents the development and validation of a high-performance liquid chromatography (HPLC) method for the simultaneous quantitative determination of dibucaine HCl, fluocortolone pivalate, and fluocortolone caproate in pharmaceutical preparations .Chemical Reactions Analysis
Fluocortolone caproate has been analyzed using various techniques such as thin-layer chromatography (TLC), high-performance liquid chromatography (HPLC), Raman spectroscopy, and spectrophotometry . The optimum composition for mobile phase in HPLC was found as a methanol:water:acetic acid mixture at 71.6:26.4:2 (v/v/v) ratio .Physical And Chemical Properties Analysis
Fluocortolone caproate has a molecular formula of C28H39FO5, an average mass of 474.605 Da, and a monoisotopic mass of 474.278168 Da . It has a density of 1.2±0.1 g/cm3, a boiling point of 591.1±50.0 °C at 760 mmHg, and a flash point of 311.3±30.1 °C .Scientific Research Applications
- Fluocortolone caproate (FCC) , along with its ester form, Fluocortolone pivalate (FCP) , is commonly used topically for treating various skin conditions. These include eczema, psoriasis, contact dermatitis, and allergic reactions. The anti-inflammatory properties of FCC help reduce redness, itching, and swelling associated with these disorders .
- FCC, FCP, and Cinchocaine HCl (CIN) are often combined in pharmaceutical formulations to alleviate symptoms caused by hemorrhoids. Cinchocaine HCl acts as a long-acting amide anesthetic, providing pain relief and surface anesthesia .
- Researchers have developed a simple analytical method for simultaneous quantitative assay of FCC, FCP, and CIN in suppositories. The method employs partial least squares (PLS-2) regression to resolve overlapped spectrophotometric signals from mixtures of these three drugs. The calibration set covers the concentration range of 4.5-8.5 μg/mL for FCC, 5-7 μg/mL for FCP, and 8-12 μg/mL for CIN. The proposed method yields recoveries ranging from 91% to 106% .
- High-performance liquid chromatography (HPLC) methods have been reported for the simultaneous determination of FCC, FCP, and CIN in pharmaceutical preparations. These techniques offer accuracy, sensitivity, and specificity, making them valuable tools for quality control and pharmacokinetic studies .
- Spectrophotometry remains a convenient alternative approach for drug determination in pharmaceutical formulations. However, overlapping spectra pose challenges. Multivariate calibration methods like PLS have been successfully applied to address this issue. Researchers have used PLS to quantify FCC, FCP, and CIN in synthetic mixtures and suppositories .
- Unlike fluocortolone, which has been studied using various techniques, cinchocaine HCl has been the focus of numerous studies. Researchers have explored spectrophotometry, fluorimetry, TLC, liquid chromatography-mass spectrometry, and electroanalytical methods for CIN determination .
Dermatology and Skin Disorders
Hemorrhoids Treatment
Suppository Formulations
Chromatographic Determination
Alternative Spectrophotometric Analysis
Research on Overlapped Spectra
Future Directions
Fluocortolone is used topically for various skin disorders and orally for systemic use . Although less potent topical steroids are often preferred for use in children, a short course of fluocortolone may be prescribed for a child with severe eczema on the arms or legs . Short courses of fluocortolone may also be prescribed for the treatment of psoriasis for areas such as the face, or the inside of elbows and behind the knees .
properties
IUPAC Name |
[2-[(6S,8S,9S,10R,11S,13S,14S,16R,17S)-6-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hexanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H39FO5/c1-5-6-7-8-24(33)34-15-23(32)25-16(2)11-19-18-13-21(29)20-12-17(30)9-10-27(20,3)26(18)22(31)14-28(19,25)4/h9-10,12,16,18-19,21-22,25-26,31H,5-8,11,13-15H2,1-4H3/t16-,18+,19+,21+,22+,25-,26-,27+,28+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHZRCUIISKRTJL-YTZKRAOUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)OCC(=O)C1C(CC2C1(CC(C3C2CC(C4=CC(=O)C=CC34C)F)O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC(=O)OCC(=O)[C@H]1[C@@H](C[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2C[C@@H](C4=CC(=O)C=C[C@]34C)F)O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H39FO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30184387 | |
Record name | Fluocortolone caproate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30184387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
474.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Fluocortolone caproate | |
CAS RN |
303-40-2 | |
Record name | Fluocortolone caproate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=303-40-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Fluocortolone caproate [USAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000303402 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Fluocortolone caproate | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB15821 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Fluocortolone caproate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30184387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6α-fluoro-11β,21-dihydroxy-16α-methylpregna-1,4-diene-3,20-dione 21-hexanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.583 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | FLUOCORTOLONE CAPROATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/90893P8662 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.